

cross-validation of 2,2',4'-Trihydroxychalcone's therapeutic targets

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2',4'-Trihydroxychalcone

Cat. No.: B1234636 Get Quote

A Comparative Guide to the Cross-Validated Therapeutic Targets of **2,2',4'- Trihydroxychalcone**

Introduction


2,2',4'-Trihydroxychalcone (TDC), a chalcone derivative found in plants such as Glycyrrhiza glabra (licorice), has emerged as a promising natural compound with multiple therapeutic applications.[1][2] Chalcones, biogenetic precursors to flavonoids, are recognized for a wide array of pharmacological activities, including antioxidant, anti-inflammatory, and anti-tumor effects.[3][4] This guide provides a comprehensive comparison of the experimentally cross-validated therapeutic targets of **2,2',4'-Trihydroxychalcone**, presenting quantitative performance data, detailed experimental protocols, and visual diagrams of relevant biological pathways and workflows. The information is intended for researchers, scientists, and professionals in the field of drug development.

Cross-Validation Workflow for Therapeutic Target Identification


The identification and validation of therapeutic targets for compounds like **2,2',4'- Trihydroxychalcone** typically follow a multi-step process. This workflow ensures a high degree of confidence in the compound's mechanism of action, progressing from computational predictions to in vivo efficacy studies.











Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. 2,2',4'-trihydroxychalcone from Glycyrrhiza glabra as a new specific BACE1 inhibitor efficiently ameliorates memory impairment in mice PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. alzped.nia.nih.gov [alzped.nia.nih.gov]
- 3. Surveying the Therapeutic Potentials of Isoliquiritigenin (ISL): A Comprehensive Review -PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Natural Compound 2,2',4'-Trihydroxychalcone Suppresses T Helper 17 Cell Differentiation and Disease Progression by Inhibiting Retinoid-Related Orphan Receptor Gamma T - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [cross-validation of 2,2',4'-Trihydroxychalcone's therapeutic targets]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1234636#cross-validation-of-2-2-4trihydroxychalcone-s-therapeutic-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com